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Compound of Interest

Compound Name: Chromium(2+);chloride

Cat. No.: B13735062

For researchers, scientists, and drug development professionals, ensuring a safe and
compliant laboratory environment is paramount. The proper disposal of chemical waste, such
as Chromium(ll) chloride, is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe handling and
disposal of Chromium(ll) chloride, ensuring the protection of personnel and adherence to
regulatory standards.

Immediate Safety and Handling Precautions

Chromium(ll) chloride is a hazardous substance that requires careful handling. It is harmful if
swallowed, causes skin and eye irritation, and may cause respiratory irritation.[1][2] It is also air
and moisture sensitive.[1] Before any handling or disposal procedures, it is crucial to be familiar
with the following safety protocols:

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling Chromium(ll) chloride. This includes:

o Eye Protection: ANSI Z87.1 compliant safety glasses or goggles. A full-face shield is required
if there is a splash hazard.

e Hand Protection: Chemical-resistant gloves, such as nitrile rubber.

» Body Protection: A laboratory coat and protective work clothing, including long sleeves and
pants.
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» Respiratory Protection: All handling of powdered Chromium(ll) chloride should be performed
in a certified chemical fume hood to avoid inhalation.[3] If a fume hood is not available, a
NIOSH-approved respirator with a particulate filter is necessary.

All containers for chromium-containing waste must be clearly labeled.[4] Safety showers and
eyewash stations should be readily accessible.[4]

Spill and Emergency Procedures: In the event of a spill, evacuate non-essential personnel from
the area and ensure it is well-ventilated. For dry spills, use dry clean-up procedures to avoid
generating dust.[5][6] Moisten the spilled material first or use a HEPA-filter vacuum for clean-up
and place the material into sealed containers for disposal.[7] Do not use compressed air for
cleanup. For wet spills, vacuum or shovel the material into labeled containers for disposal.[6]
Wash the spill area with large amounts of water, and prevent runoff into drains.[5][6]

Quantitative Data Summary

The following table summarizes key quantitative data related to Chromium(ll) chloride and its

disposal.

Data Point Value Reference
Acute Oral Toxicity (LD50, Rat) 1,870 mg/kg [8]
EPA Hazardous Waste

o D002 [8]
Number (Corrosivity)
EPA Hazardous Waste

D007 [8]

Number (Toxicity)

Toxicity Characteristic
Leaching Procedure (TCLP) > 5 mg/L [8]
Limit for Chromium

Disposal Workflow

The proper disposal of Chromium(ll) chloride waste involves a multi-step process to ensure
safety and environmental compliance. The following diagram illustrates the logical workflow for
this procedure.
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Caption: A workflow diagram for the proper disposal of Chromium(ll) chloride waste.
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Experimental Protocol: Precipitation of
Chromium(ll) Chloride Waste

For liquid waste containing dissolved Chromium(ll) chloride, chemical precipitation is a
common and effective treatment method to convert the soluble chromium into a more stable,
solid form before disposal. This procedure should be performed by trained personnel in a
controlled laboratory setting.

Objective: To precipitate chromium ions from an aqueous solution as chromium(lll) hydroxide, a
less soluble and less toxic compound.

Materials:

Aqueous Chromium(ll) chloride waste solution

e Sodium hydroxide (NaOH) solution (e.g., 1 M)

e pH indicator strips or a calibrated pH meter

o Beakers

¢ Stirring rod or magnetic stirrer

« Filtration apparatus (e.g., Buchner funnel, filter paper, vacuum flask)

e Spatula

o Designated hazardous waste container

Procedure:

o Preparation: In a certified chemical fume hood, carefully transfer the aqueous Chromium(Il)
chloride waste to a large beaker. If the waste is a solid, dissolve it in water first.

» Precipitation: While stirring the solution, slowly add the sodium hydroxide solution. The
addition of a base will cause the precipitation of chromium(lll) hydroxide (Cr(OH)s), which will
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appear as a solid precipitate. The optimal pH for the precipitation of chromium hydroxide is
between 8.5 and 9.[1]

e pH Adjustment: Periodically check the pH of the solution using pH indicator strips or a pH
meter. Continue to add the sodium hydroxide solution until the pH of the mixture is stable
within the 8.5-9 range.

o Settling: Once the desired pH is reached, stop adding the base and turn off the stirrer. Allow
the precipitate to settle for at least one hour. This will allow for more complete precipitation
and easier separation.

o Separation: Separate the solid precipitate from the liquid supernatant by filtration.

e Supernatant Testing: The liquid supernatant should be tested for residual chromium content
to ensure it meets local sewer discharge limits before disposal. If the chromium
concentration is still above the permissible limit, the precipitation process should be
repeated.

o Waste Disposal:

o Solid Waste: The collected solid chromium hydroxide precipitate is considered hazardous
waste. It must be dried and placed in a designated, sealed, and clearly labeled hazardous
waste container.

o Liquid Waste: If the supernatant meets local discharge limits, it can be neutralized to a pH
between 6 and 8 and then poured down the drain with copious amounts of water.

o Final Disposal: The sealed container with the solid chromium hydroxide waste must be
disposed of through a licensed hazardous waste disposal company.[8] Contaminated
packaging should be disposed of as unused product.[8]

By adhering to these procedures, laboratories can ensure the safe and responsible disposal of
Chromium(ll) chloride, protecting both laboratory personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13735062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

